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Abstract

Isomorellic acid, a complex polyprenylated xanthone derivative, has been identified as a
constituent of various plant species, notably from the genus Garcinia. This technical guide
provides a concise summary of the currently available scientific data on isomorellic acid,
including its chemical identity. While broader extracts containing this compound have shown
promising biological activities, this document will focus on the specific data available for the
isolated compound. It is important to note that detailed experimental data and mechanistic
studies on isomorellic acid are limited in the public domain.

Chemical Identity

A clear definition of the subject molecule is fundamental for any scientific investigation. The
essential identifiers for isomorellic acid are provided below.

Identifier Value Citation
CAS Number 5262-69-1 [1]
Molecular Formula C33H3608 [1]
Molecular Weight 560.64 g/mol [1]
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Biological Activities and Quantitative Data

Isomorellic acid is a component of extracts from plants such as Garcinia morella, which are
reported to possess a range of biological activities, including anticancer, anti-inflammatory, and
antioxidant properties. However, specific quantitative data for the purified isomorellic acid is
not extensively available in the reviewed literature. The biological activities are often attributed
to the crude extracts or to more abundant and studied compounds from the same source.

Due to a lack of specific IC50 values and other quantitative metrics for isomorellic acid in the
available literature, a comprehensive data table on its specific bioactivities cannot be provided
at this time. Research on the parent plant extracts suggests potential for these activities, but
further studies on the isolated compound are required for definitive characterization.

Experimental Protocols

Detailed experimental protocols specifically designed for or utilizing isomorellic acid are not
sufficiently described in the available scientific literature to be included in this guide. General
methodologies for assessing anticancer, anti-inflammatory, and antioxidant activities are
standard in the field, but specific parameters such as concentrations, cell lines, and detailed
procedures used for isomorellic acid are not consistently reported.

Signaling Pathways

The molecular mechanisms and specific signaling pathways directly modulated by isomorellic
acid have not been elucidated in the currently available research. While related compounds
from Garcinia species are known to interact with various cellular signaling cascades, there is no
specific information detailing the pathways affected by isomorellic acid. Therefore, a diagram
of a signaling pathway for isomorellic acid cannot be generated at this time due to a lack of
scientific evidence.

Conclusion and Future Directions

Isomorellic acid is a structurally defined natural product with a known CAS number and
molecular formula. It is a constituent of plant extracts that exhibit promising biological activities.
However, there is a significant gap in the scientific literature regarding the specific biological
effects, quantitative data, detailed experimental protocols, and mechanistic signaling pathways
of the isolated isomorellic acid.
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For researchers, scientists, and drug development professionals, this presents a clear
opportunity. Further investigation into the bioactivities of purified isomorellic acid is warranted
to unlock its potential therapeutic applications. Future studies should focus on:

o Quantitative assessment of its anticancer, anti-inflammatory, and antioxidant activities using
standardized in vitro and in vivo models.

» Elucidation of its mechanism of action, including the identification of direct molecular targets
and the signaling pathways it modulates.

o Development and validation of detailed experimental protocols for its study.

The information provided in this guide is based on the currently accessible scientific literature
and highlights the need for more focused research on this potentially valuable natural
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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